Cas no 1218433-38-5 (2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol)

• Product Name: 2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol
• CAS No: 1218433-38-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6503791
• PubChem ID: 60712147
• Update Time: 2025-07-21

2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol
• F6545-3223
• 1218433-38-5
• AKOS009117681

• Inchi： 1S/C11H21NO2/c1-8-6-12(7-9(2)14-8)10-4-3-5-11(10)13/h8-11,13H,3-7H2,1-2H3
• InChI Key： RXDJMFGLRZRFCA-UHFFFAOYSA-N
• SMILES： O1C(C)CN(CC1C)C1CCCC1O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol

Introduction to 2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol (CAS No: 1218433-38-5)

2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 1218433-38-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclopentanone backbone substituted with a morpholine ring, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the 2,6-dimethylmorpholin-4-yl moiety suggests a tailored pharmacophore that may contribute to favorable interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The compound's structural framework combines elements that are frequently explored in the development of bioactive molecules. The cyclopentanone ring is a common scaffold in drug molecules, known for its ability to provide rigidity and influence molecular conformation, which can be critical for binding affinity and selectivity. Meanwhile, the morpholine ring is a well-established pharmacological moiety, often incorporated into drugs due to its ability to enhance solubility, improve metabolic stability, and modulate receptor interactions.

In recent years, there has been a growing interest in heterocyclic compounds that incorporate both cyclopentanone and morpholine functionalities. These combinations have been explored in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and anti-inflammatory applications. The specific substitution pattern in 2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol may confer unique properties that distinguish it from other related compounds.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The flexibility of the cyclopentanone ring allows for modifications at multiple positions, enabling chemists to fine-tune properties such as lipophilicity, solubility, and metabolic stability. Additionally, the morpholine moiety can serve as an anchor point for further functionalization, allowing for the creation of molecules with tailored biological activities.

Recent studies have begun to uncover the biological potential of compounds with similar structural features. For instance, derivatives of cyclopentanone-morpholine hybrids have shown promise in preclinical models as modulators of enzyme activity and receptor binding. These findings suggest that 2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol may exhibit similar properties and could be developed into therapeutic agents.

The synthesis of this compound presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to access novel heterocyclic frameworks efficiently. These methods have been instrumental in producing analogs of 2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol, allowing for rapid exploration of its pharmacological space.

The pharmacokinetic profile of 2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol is another critical aspect that warrants investigation. The presence of both lipophilic and polar substituents suggests that it may exhibit balanced distribution across different tissues upon administration. This property is highly desirable in drug development, as it can enhance bioavailability while minimizing off-target effects. Computational modeling techniques have been employed to predict the pharmacokinetic behavior of this compound, providing valuable insights into its potential absorption, distribution, metabolism, excretion (ADME) properties.

Moreover, the compound's potential interaction with biological targets has been a focus of recent research. The morpholine ring is known to interact with various proteins and enzymes through hydrogen bonding and hydrophobic interactions. By leveraging this property, 2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol could be designed to modulate key biological pathways involved in disease processes. For example, it may interfere with enzyme cascades or receptor signaling pathways that are dysregulated in conditions such as inflammation or neurodegeneration.

In conclusion, 2-(2,6-dimethylmorpholin-4-yl)cyclopentan-1-ol represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a cyclopentanone core and a substituted morpholine moiety positions it as a valuable candidate for further investigation. As synthetic methods continue to evolve and our understanding of molecular interactions deepens, 2-(2,6-dimethylmorpholin-4-y lcyclopentan -1 -ol) is poised to play an important role in the development of novel therapeutic agents.